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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the Rhenium-Tungsten (Re-W)

binary phase diagram, a critical tool for materials science, research, and development. The Re-

W system is characterized by a high melting point, the formation of intermetallic phases, and

significant solid solubility, making it a subject of interest for high-temperature applications and

advanced materials design. This document summarizes the key phase equilibria,

thermodynamic data, and experimental methodologies used to characterize this important

binary alloy system.

The Re-W Binary Phase Diagram
The Re-W phase diagram describes the stable phases of mixtures of rhenium and tungsten at

various temperatures and compositions under atmospheric pressure. The system is

characterized by a terminal body-centered cubic (BCC) solid solution based on tungsten, a

terminal hexagonal close-packed (HCP) solid solution based on rhenium, and two intermediate

intermetallic phases: the sigma (σ) phase and the chi (χ) phase.

Key Features of the Phase Diagram
The Re-W system exhibits several important features:

High-Temperature Solid Solutions: Both tungsten and rhenium have high melting points, and

they form solid solutions over considerable composition ranges at elevated temperatures.
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Intermediate Phases: The formation of the brittle σ and χ phases is a significant

characteristic of this system. The presence of these phases can significantly influence the

mechanical properties of Re-W alloys.

Peritectic and Eutectoid Reactions: The phase diagram includes several invariant reactions,

such as peritectic and eutectoid transformations, which govern the formation and

decomposition of the various phases.

The following diagram provides a schematic representation of the key phase relationships in

the Re-W binary system.

Schematic Representation of the Re-W Phase Diagram
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Caption: Schematic of the Re-W binary phase diagram.
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Quantitative Data
The following tables summarize the key quantitative data for the Re-W binary system, including

the invariant reactions and the composition ranges of the different phases. This data has been

compiled from various experimental studies and thermodynamic assessments.

Table 1: Invariant Reactions in the Re-W System
Reaction Type Temperature (°C)

Composition (at. %
Re)

Reaction

Peritectic ~2900 ~48 L + (W) ↔ σ

Peritectoid ~1685 ~68 σ + (Re) ↔ χ

Eutectoid ~1075 ~38 σ ↔ (W) + χ

Table 2: Phase Compositions and Temperature Ranges
Phase Crystal Structure

Composition
Range (at. % Re)

Temperature Range
(°C)

Liquid (L) - 0 - 100 Above Liquidus

BCC (W) Body-Centered Cubic 0 - ~37 Up to solidus

HCP (Re)
Hexagonal Close-

Packed
~75 - 100 Up to solidus

Sigma (σ) Tetragonal (D8b) ~45 - ~65 ~1075 - ~2900

Chi (χ) Cubic (A12) ~68 - ~72 Below ~1685

Experimental Protocols
The determination of the Re-W phase diagram has been accomplished through a combination

of experimental techniques and thermodynamic modeling. The high melting points of both

elements present significant experimental challenges.

Sample Preparation
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Alloys of varying compositions are typically prepared by arc-melting or powder metallurgy

techniques under an inert atmosphere to prevent oxidation. The high melting points of tungsten

(3422 °C) and rhenium (3186 °C) necessitate the use of high-temperature furnaces.

Subsequent heat treatments at various temperatures are performed to achieve equilibrium,

followed by quenching to retain the high-temperature microstructure for analysis at room

temperature.

Phase Identification and Characterization
The primary techniques used for phase identification and the determination of phase

boundaries include:

X-Ray Diffraction (XRD): High-temperature XRD is employed to identify the crystal structures

of the phases present at elevated temperatures. Room-temperature XRD on quenched

samples is also used to analyze the retained phases.

Scanning Electron Microscopy (SEM) and Energy Dispersive X-ray Spectroscopy (EDS):

SEM is used to observe the microstructure of the alloys, including the morphology and

distribution of the different phases. EDS provides quantitative chemical analysis of the

individual phases, which is crucial for determining the composition ranges of the phase

fields.

Differential Thermal Analysis (DTA): DTA is used to detect the temperatures of phase

transformations, such as solidus, liquidus, and invariant reactions, by measuring the heat

flow associated with these transitions.

Metallography: Standard metallographic techniques, including polishing and etching, are

used to reveal the microstructure of the alloys for examination with optical or electron

microscopy.

The following diagram illustrates a typical experimental workflow for the determination of a

binary phase diagram.
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Experimental Workflow for Phase Diagram Determination
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Typical workflow for binary phase diagram determination.
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Caption: Typical workflow for binary phase diagram determination.
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Thermodynamic Modeling
The CALPHAD (Calculation of Phase Diagrams) method has been instrumental in refining the

Re-W phase diagram.[1] This computational approach uses thermodynamic models to describe

the Gibbs energy of each phase as a function of temperature and composition. The model

parameters are optimized by fitting to available experimental data, such as phase boundary

compositions and thermochemical properties. This technique allows for the calculation of the

phase diagram and thermodynamic properties, providing a self-consistent description of the

entire system. The CALPHAD approach is particularly valuable for systems like Re-W, where

high-temperature experiments are challenging and costly.

Conclusion
The Rhenium-Tungsten binary phase diagram is a complex system of significant scientific and

technological importance. A thorough understanding of its phase equilibria, particularly the

formation and stability of the intermetallic sigma and chi phases, is crucial for the design and

application of Re-W alloys in high-temperature and high-performance environments. The

combination of meticulous experimental investigation and advanced thermodynamic modeling

continues to enhance our knowledge of this critical materials system.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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